Cas no 2097901-79-4 (6-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]quinazolin-4-amine)

• Product Name: 6-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]quinazolin-4-amine
• CAS No: 2097901-79-4
• MF: C₂₁H₂₃FN₆
• MW: 378.445926904678
• CID: 5467994
• Update Time: 2025-07-02

6-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]quinazolin-4-amine

• Inchi： 1S/C21H23FN6/c22-14-5-6-19-17(11-14)20(25-12-23-19)27-15-7-9-28(10-8-15)21-16-3-1-2-4-18(16)24-13-26-21/h5-6,11-13,15H,1-4,7-10H2,(H,23,25,27)
• InChI Key： BGZROUAAALYFDC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=NC=N2)NC1CCN(C2C3=C(CCCC3)N=CN=2)CC1

Computed Properties

• Exact Mass: 378.19682292 g/mol
• Monoisotopic Mass: 378.19682292 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 378.4
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8

Additional information on 6-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]quinazolin-4-amine

Recent Advances in the Study of 6-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]quinazolin-4-amine (CAS: 2097901-79-4)

The compound 6-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]quinazolin-4-amine (CAS: 2097901-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinazoline derivative has shown promising potential in various therapeutic applications, particularly in oncology and neurology. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and efficacy in preclinical models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific kinase targets, such as EGFR and HER2, which are critical in cancer cell proliferation and survival. Structural modifications, including the introduction of the fluorine atom at the 6-position, have been shown to enhance its binding affinity and selectivity. These advancements highlight the compound's potential as a lead candidate for the development of next-generation kinase inhibitors.

In addition to its anticancer properties, 6-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]quinazolin-4-amine has also been investigated for its neuroprotective effects. Recent in vitro and in vivo studies suggest that the compound may modulate key signaling pathways involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. These findings open new avenues for its application in central nervous system (CNS) disorders.

Pharmacokinetic studies have further demonstrated the compound's favorable drug-like properties, including good oral bioavailability and metabolic stability. These characteristics are essential for its transition from preclinical to clinical development. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed in future studies.

In conclusion, the latest research on 6-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]quinazolin-4-amine underscores its multifaceted therapeutic potential. Continued investigation into its molecular mechanisms and optimization of its pharmacological properties will be crucial for its successful translation into clinical applications. This compound represents a promising candidate for addressing unmet medical needs in both oncology and neurology.